Cas no 736172-00-2 (2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-)

• Product Name: 2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-
• CAS No: 736172-00-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 559720
• Update Time: 2024-11-26

2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-
• 2-Pyrrolidinemethanol,1-(oxiranylmethyl)-, (2S)- (9CI)
• 2-Pyrrolidinemethanol,1-(oxiranylmethyl)-,(2S)-(9CI)

• Inchi： 1S/C8H15NO2/c10-5-7-2-1-3-9(7)4-8-6-11-8/h7-8,10H,1-6H2/t7-,8?/m0/s1
• InChI Key： SMIJXIJFDHIUDE-JAMMHHFISA-N
• SMILES： N1(CC2CO2)CCC[C@H]1CO

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36A^2